Cas no 898767-18-5 (5-(3-fluorophenyl)-5-oxopentanenitrile)
898767-18-5 structure
Product Name:5-(3-fluorophenyl)-5-oxopentanenitrile
CAS No:898767-18-5
MF:C11H10FNO
MW:191.201606273651
MDL:MFCD01319954
CID:869047
PubChem ID:24723817
Update Time:2025-04-19
5-(3-fluorophenyl)-5-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-fluorophenyl)-5-oxopentanenitrile
- 5-(3-FLUOROPHENYL)-5-OXOVALERONITRILE
- MFCD01319954
- AKOS006276460
- DTXSID90642216
- 898767-18-5
-
- MDL: MFCD01319954
- Inchi: 1S/C11H10FNO/c12-10-5-3-4-9(8-10)11(14)6-1-2-7-13/h3-5,8H,1-2,6H2
- InChI Key: RUQCPSKGUVMJBF-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(CCCC#N)=O
Computed Properties
- Exact Mass: 191.07500
- Monoisotopic Mass: 191.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.137
- Boiling Point: 348.9°C at 760 mmHg
- Flash Point: 164.8°C
- Refractive Index: 1.507
- PSA: 40.86000
- LogP: 2.70228
5-(3-fluorophenyl)-5-oxopentanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-(3-fluorophenyl)-5-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203645-1g |
5-(3-fluorophenyl)-5-oxovaleronitrile |
898767-18-5 | 97% | 1g |
£249.00 | 2022-03-01 | |
| Fluorochem | 203645-2g |
5-(3-fluorophenyl)-5-oxovaleronitrile |
898767-18-5 | 97% | 2g |
£424.00 | 2022-03-01 | |
| Fluorochem | 203645-5g |
5-(3-fluorophenyl)-5-oxovaleronitrile |
898767-18-5 | 97% | 5g |
£730.00 | 2022-03-01 | |
| abcr | AB363694-1 g |
5-(3-Fluorophenyl)-5-oxovaleronitrile; 97% |
898767-18-5 | 1g |
€417.60 | 2022-06-10 | ||
| abcr | AB363694-2 g |
5-(3-Fluorophenyl)-5-oxovaleronitrile; 97% |
898767-18-5 | 2g |
€675.10 | 2022-06-10 | ||
| abcr | AB363694-1g |
5-(3-Fluorophenyl)-5-oxovaleronitrile, 97%; . |
898767-18-5 | 97% | 1g |
€469.20 | 2025-04-15 | |
| abcr | AB363694-2g |
5-(3-Fluorophenyl)-5-oxovaleronitrile, 97%; . |
898767-18-5 | 97% | 2g |
€747.30 | 2025-04-15 | |
| abcr | AB363694-5g |
5-(3-Fluorophenyl)-5-oxovaleronitrile, 97%; . |
898767-18-5 | 97% | 5g |
€1231.40 | 2025-04-15 | |
| A2B Chem LLC | AD09246-1g |
5-(3-Fluorophenyl)-5-oxovaleronitrile |
898767-18-5 | 97% | 1g |
$321.00 | 2024-04-19 | |
| A2B Chem LLC | AD09246-2g |
5-(3-Fluorophenyl)-5-oxovaleronitrile |
898767-18-5 | 97% | 2g |
$516.00 | 2024-04-19 |
5-(3-fluorophenyl)-5-oxopentanenitrile Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
898767-18-5 (5-(3-fluorophenyl)-5-oxopentanenitrile) Related Products
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- 842140-51-6(3,5-Difluorobenzoylacetonitrile)
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- 898767-06-1(5-(4-fluorophenyl)-5-oxopentanenitrile)
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